Cas no 97587-47-8 (1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate)

• Product Name: 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate
• CAS No: 97587-47-8
• MF: C₁₆H₁₈N₂O₆
• MW: 334.323924541473
• CID: 6356338
• PubChem ID: 162341735
• Update Time: 2025-06-15

1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate Chemical and Physical Properties

Names and Identifiers

• AT23487
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}propanoate
• EN300-6516696
• 1,3-DIOXOISOINDOLIN-2-YL (TERT-BUTOXYCARBONYL)-D-ALANINATE
• 97587-47-8
• 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate

• Inchi： 1S/C16H18N2O6/c1-9(17-15(22)23-16(2,3)4)14(21)24-18-12(19)10-7-5-6-8-11(10)13(18)20/h5-9H,1-4H3,(H,17,22)/t9-/m1/s1
• InChI Key： HFMJHLMEWOKPIA-SECBINFHSA-N
• SMILES： O(C(N[C@H](C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 334.11648630g/mol
• Monoisotopic Mass: 334.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate

Comprehensive Analysis of 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate (CAS No. 97587-47-8)

1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate (CAS No. 97587-47-8) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound, often referred to as a Boc-protected D-alanine derivative, plays a critical role in the development of peptide-based therapeutics, a field that has gained significant attention due to its applications in targeted drug delivery and biologics. The tert-butoxycarbonyl (Boc) group serves as a protective moiety, ensuring selective reactivity during complex synthetic processes.

In recent years, the demand for peptide synthesis intermediates like 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate has surged, driven by advancements in bioconjugation techniques and the growing interest in personalized medicine. Researchers frequently search for high-purity Boc-protected amino acids to optimize yield and minimize side reactions. The compound’s stability under acidic conditions makes it particularly valuable for solid-phase peptide synthesis (SPPS), a method dominating modern peptide production.

The structural uniqueness of 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate lies in its isoindoline-1,3-dione backbone, which enhances solubility in organic solvents while maintaining compatibility with standard deprotection protocols. This feature aligns with the industry’s shift toward green chemistry, as it reduces the need for hazardous reagents. Additionally, its chiral purity (D-configuration) is critical for designing enantioselective drugs, addressing the rising focus on stereochemistry in drug development.

From an analytical perspective, CAS No. 97587-47-8 is characterized by techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with stringent regulatory standards. The compound’s thermogravimetric analysis (TGA) data further supports its suitability for industrial-scale applications, a topic frequently queried by process chemists. Its compatibility with automated synthesis platforms also positions it as a preferred choice for high-throughput screening, a trend amplified by the adoption of AI-driven drug discovery tools.

Beyond pharmaceuticals, 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate finds niche applications in material science, particularly in designing bioactive coatings and polymeric scaffolds for tissue engineering. This interdisciplinary relevance underscores its versatility, matching the increasing cross-industry collaborations highlighted in recent scientific forums.

In summary, 1,3-Dioxoisoindolin-2-YL (tert-butoxycarbonyl)-D-alaninate (CAS No. 97587-47-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its role in advancing peptide therapeutics and alignment with sustainable synthesis trends ensures its prominence in both academic and industrial research landscapes.